Cas no 1784861-65-9 (1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine
• CAS No: 1784861-65-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6252531
• PubChem ID: 84783899
• Update Time: 2025-10-16

1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1784861-65-9
• 1-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-2-amine
• EN300-1843245
• 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine

• Inchi： 1S/C11H15F2NO/c1-11(2,14)6-7-4-5-8(12)9(13)10(7)15-3/h4-5H,6,14H2,1-3H3
• InChI Key： CWDVHPFTMZTNGW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CC(C)(C)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine

Introduction to 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 1784861-65-9)

1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 1784861-65-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a substituted phenyl ring with difluoro and methoxy groups, as well as a methylpropan-2-amine moiety. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The structural complexity of 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine is notable for its potential in modulating various biological targets. The difluoro substitution on the phenyl ring can influence the compound's lipophilicity and metabolic stability, while the methoxy group can enhance its solubility and receptor binding affinity. The methylpropan-2-amine moiety, on the other hand, contributes to the overall basicity and reactivity of the molecule.

Recent studies have explored the pharmacological properties of 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine in various contexts. One notable area of research is its potential as an antidepressant. Preliminary in vitro and in vivo studies have shown that this compound can modulate serotonin and norepinephrine reuptake, which are key neurotransmitters involved in mood regulation. These findings suggest that 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine may have therapeutic potential for treating mood disorders such as depression.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a critical component in many diseases, including autoimmune disorders and chronic conditions. Research has indicated that 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the inflammatory response. This makes it a promising candidate for developing new anti-inflammatory drugs.

The neuroprotective effects of 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine have also been investigated. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and dysfunction. Studies have shown that this compound can protect neurons from oxidative damage and promote neurogenesis, which could be beneficial in preventing or slowing down the progression of these diseases.

In addition to its therapeutic potential, 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine has been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preclinical studies have demonstrated that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential for its clinical translation.

The synthesis of 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate reagents and catalysts. The ability to synthesize this compound efficiently is vital for scaling up production for preclinical and clinical trials.

Despite its promising potential, further research is needed to fully understand the mechanisms of action of 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amnine. Ongoing studies are focused on elucidating its interactions with specific receptors and signaling pathways to identify potential targets for therapeutic intervention. Additionally, safety and efficacy evaluations in larger animal models and human clinical trials are essential steps before this compound can be considered for widespread use.

In conclusion, 1-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropan-2-amnine (CAS No. 1784861-65-9) represents a promising candidate in the development of new drugs for treating various conditions such as depression, inflammation, and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant potential for future applications in medicine.